Cas no 1803715-81-2 (1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene)

• Product Name: 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene
• CAS No: 1803715-81-2
• MF: C₇HBr₂F₅O
• MW: 355.882258176804
• CID: 4977992
• Update Time: 2025-06-07

1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene

• Inchi： 1S/C7HBr2F5O/c8-2-1-3(10)6(5(11)4(2)9)15-7(12,13)14/h1H
• InChI Key： OWMKZAGNCJMXOL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1F)OC(F)(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene

Recent Advances in the Application of 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene (CAS: 1803715-81-2) in Chemical and Pharmaceutical Research

The compound 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene (CAS: 1803715-81-2) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This halogenated benzene derivative, characterized by its bromo, fluoro, and trifluoromethoxy substituents, exhibits remarkable reactivity and stability, making it a valuable intermediate in the synthesis of complex organic molecules. Recent studies have explored its utility in drug discovery, agrochemical development, and materials science, highlighting its versatility and importance in modern chemical research.

One of the key areas of interest is the role of 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene in the synthesis of bioactive compounds. Researchers have demonstrated its efficacy as a building block for the development of novel pharmaceuticals, particularly in the design of kinase inhibitors and antimicrobial agents. The electron-withdrawing nature of the trifluoromethoxy group, combined with the steric and electronic effects of the bromo and fluoro substituents, facilitates selective functionalization, enabling the creation of highly specific and potent drug candidates. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters have detailed its use in multi-step synthetic routes, underscoring its value in medicinal chemistry.

In addition to its pharmaceutical applications, 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene has been investigated for its potential in agrochemical innovation. Studies have shown that derivatives of this compound exhibit promising herbicidal and fungicidal activities, with enhanced environmental stability compared to traditional agrochemicals. The presence of multiple halogen atoms contributes to its resistance to metabolic degradation, a critical factor in the development of sustainable crop protection agents. Recent field trials, as reported in Pest Management Science, have demonstrated the efficacy of these derivatives in controlling resistant weed species, positioning them as candidates for next-generation agrochemicals.

Furthermore, the compound's unique electronic properties have sparked interest in materials science, particularly in the development of organic semiconductors and liquid crystals. The trifluoromethoxy group's ability to modulate electron density and intermolecular interactions has been leveraged to design materials with tailored optoelectronic properties. Recent work published in Advanced Materials has highlighted its incorporation into π-conjugated systems, resulting in materials with improved charge transport characteristics and thermal stability. These advancements open new avenues for the use of 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene in electronic devices and functional materials.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce byproduct formation. Innovations in catalytic halogenation and fluoroalkylation techniques, as described in Chemical Communications, have shown potential in addressing these issues. Additionally, advancements in analytical methods, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enhanced the characterization and quality control of this compound, ensuring its reliability for industrial and academic use.

In conclusion, 1,2-Dibromo-3,5-difluoro-4-(trifluoromethoxy)benzene (CAS: 1803715-81-2) represents a versatile and valuable compound in chemical and pharmaceutical research. Its applications span drug discovery, agrochemical development, and materials science, driven by its unique structural and electronic properties. Ongoing research aims to overcome synthetic challenges and expand its utility, solidifying its role as a key intermediate in modern chemistry. As the field continues to evolve, this compound is poised to contribute significantly to advancements in science and technology.